Cas no 188759-11-7 (2,3,6-Trimethylpyridin-4(1H)-one)

• Product Name: 2,3,6-Trimethylpyridin-4(1H)-one
• CAS No: 188759-11-7
• MF: C₈H₁₁NO
• MW: 137.179042100906
• MDL: MFCD29917049
• CID: 115393
• PubChem ID: 45079754
• Update Time: 2025-04-18

2,3,6-Trimethylpyridin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinol,2,3,6-trimethyl-
• 2,3,6-Trimethylpyridin-4(1H)-One
• 4-Pyridinol,2,3,6-trimethyl-(9CI)
• 2,3,6-Trimethylpyridin-4(1H)-One(WXC03673)
• SB53974
• 188759-11-7
• Z2218555527
• AS-61470
• 2,3,6-trimethyl-1H-pyridin-4-one
• 2,3,6-trimethylpyridin-4-ol
• SCHEMBL16806285
• SCHEMBL21341793
• AKOS037645560
• EN300-222750
• W12381
• MFCD29917049
• AKOS027256046
• CS-0036128
• 2,3,6-Trimethylpyridin-4(1H)-one

• MDL： MFCD29917049
• Inchi： 1S/C8H11NO/c1-5-4-8(10)6(2)7(3)9-5/h4H,1-3H3,(H,9,10)
• InChI Key： NDJWLSITSJBUKQ-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)NC(C)=C1C

Computed Properties

• Exact Mass: 137.084063974g/mol
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines